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Introduction

Strontium permanganate trihydrate, Sr(MnO₄)₂·3H₂O, is a purple, crystalline inorganic

compound.[1] While less common than its potassium counterpart, its properties as a strong

oxidizing agent, driven by the permanganate ion (MnO₄⁻), suggest its potential utility as a

reagent in various analytical chemistry techniques. These notes provide an overview of its

physicochemical properties and explore its theoretical applications in redox titrations and

spectrophotometry, drawing parallels with the well-established use of potassium

permanganate. The protocols provided are generalized for the permanganate ion and would

require specific optimization for strontium permanganate trihydrate.

Physicochemical Properties of Strontium
Permanganate Trihydrate
A summary of the key physical and chemical properties of strontium permanganate
trihydrate is presented below. Understanding these properties is crucial for its proper handling,

storage, and application in analytical procedures.
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Property Value Reference

Molecular Formula
Sr(MnO₄)₂·3H₂O (or

H₆Mn₂O₁₁Sr)
[1][2][3]

Molar Mass 379.54 g/mol [1][2][3]

Appearance Purple cubic crystals [1]

Solubility in Water 2.5 g/100 g at 0°C [1]

Density 2.75 g/cm³ at 20°C [1]

Decomposition Temperature 175°C [1]

Crystal Structure Cubic, space group P213

Potential Applications in Analytical Chemistry
Due to the strong oxidizing nature of the permanganate ion, strontium permanganate
trihydrate can theoretically be employed in analytical techniques where this property is

essential.

Redox Titrations (Permanganometry)
Permanganometry is a type of redox titration that utilizes the permanganate ion to determine

the concentration of an analyte in a solution.[4][5] The permanganate ion acts as its own

indicator, as the purple MnO₄⁻ ion is reduced to the colorless Mn²⁺ ion in an acidic solution.[6]

[7] The endpoint of the titration is signaled by the first persistent faint pink or purple color,

indicating an excess of permanganate ions.[7][8]

Key Reactions in Acidic Medium:

The half-reaction for the permanganate ion in an acidic solution is: MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺

+ 4H₂O (E° = +1.51 V)[4]

This high standard reduction potential makes it a powerful oxidizing agent capable of reacting

with a variety of reducing agents.[6] For example, the titration of ferrous iron (Fe²⁺): MnO₄⁻ +

5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[8]
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Caption: Workflow for the spectrophotometric determination of permanganate concentration.
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Experimental Protocols
Note: The following protocols are generalized for permanganate solutions. Due to the lower

solubility of strontium permanganate compared to potassium permanganate, the preparation of

concentrated stock solutions may require adjustments. It is also crucial to standardize the

permanganate solution as it is not a primary standard. [9]

Protocol 1: Standardization and Titration of an Iron(II)
Solution
Objective: To determine the concentration of an unknown Fe²⁺ solution using a standardized

strontium permanganate solution.

Materials:

Strontium permanganate trihydrate

Sodium oxalate (primary standard)

Sulfuric acid (H₂SO₄), 1 M

Unknown Fe²⁺ solution

Distilled/deionized water

Buret, pipettes, volumetric flasks, Erlenmeyer flasks

Analytical balance

Procedure:

Part A: Preparation and Standardization of Strontium Permanganate Solution

Preparation of ~0.02 M Sr(MnO₄)₂ Solution: Accurately weigh approximately 1.9 g of

strontium permanganate trihydrate (molar mass 379.54 g/mol , equivalent to 0.005 mol).

Dissolve it in a 250 mL volumetric flask with distilled water and dilute to the mark. Note:

Gentle heating may be required to fully dissolve the salt, but boiling should be avoided to
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prevent decomposition. The solution should be stored in a dark bottle. [9]2. Standardization

with Sodium Oxalate:

Accurately weigh about 0.3 g of dried sodium oxalate into a 250 mL Erlenmeyer flask.

Add approximately 100 mL of 1 M H₂SO₄.

Heat the solution to 60-70°C.

Titrate the hot oxalate solution with the prepared strontium permanganate solution from a

buret until the first persistent faint pink color is observed.

Record the volume of the permanganate solution used.

Repeat the titration at least two more times for precision.

Calculate the exact molarity of the permanganate solution using the stoichiometry of the

reaction: 2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂ + 8H₂O

Part B: Titration of Unknown Fe(II) Solution

Pipette 10.00 mL of the unknown Fe²⁺ solution into a 250 mL Erlenmeyer flask. [8]2. Add 10

mL of 1 M H₂SO₄ to the flask. [8]3. Titrate with the standardized strontium permanganate

solution until the endpoint is reached, indicated by the first appearance of a persistent faint

pink color. [8]4. Record the volume of the permanganate solution used.

Repeat the titration for a total of three concordant results.

Calculate the concentration of Fe²⁺ in the unknown sample using the volume and molarity of

the permanganate solution and the reaction stoichiometry (1:5 mole ratio). [8]

Protocol 2: Spectrophotometric Determination of
Permanganate Concentration
Objective: To determine the concentration of an unknown permanganate solution using a

calibration curve.

Materials:
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Strontium permanganate trihydrate

Distilled/deionized water

Volumetric flasks, pipettes

UV-Vis Spectrophotometer and cuvettes

Procedure:

Preparation of a Stock Solution: Accurately weigh a small amount of strontium
permanganate trihydrate and dissolve it in a volumetric flask to create a stock solution of

known concentration (e.g., 0.001 M).

Preparation of Standard Solutions: Prepare a series of at least five standard solutions by

serial dilution of the stock solution. [10]3. Determination of λ_max:

Use one of the standard solutions to scan across the visible spectrum (e.g., 400-700 nm)

to determine the wavelength of maximum absorbance (λ_max). [10]4. Measurement of

Absorbance:

Set the spectrophotometer to the determined λ_max.

Use distilled water as a blank to zero the instrument.

Measure and record the absorbance of each standard solution, starting from the most

dilute. * Measure and record the absorbance of the unknown permanganate solution.

Data Analysis:

Plot a graph of absorbance versus concentration for the standard solutions.

Perform a linear regression to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1 indicates a good linear fit, verifying

Beer's Law for this concentration range. [10] * Use the equation of the line to calculate the

concentration of the unknown solution from its absorbance.
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Conclusion
While specific documented applications of strontium permanganate trihydrate in analytical

chemistry are scarce, its fundamental chemical properties as a permanganate salt suggest its

viability as a strong oxidizing agent for titrimetric analysis and a chromophore for

spectrophotometric measurements. The protocols outlined above, based on the well-

established chemistry of potassium permanganate, provide a solid foundation for researchers

to explore the utility of strontium permanganate trihydrate in their analytical workflows.

Experimental validation and optimization would be necessary to establish specific parameters

for its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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